Cas no 2034238-99-6 (N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide)

• Product Name: N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide
• CAS No: 2034238-99-6
• MF: C₁₅H₁₈N₂O₅
• MW: 306.313824176788
• CID: 5790843
• PubChem ID: 119100148
• Update Time: 2025-10-31

N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(hydroxymethyl)furan-2-yl]methyl}-2-(2-methoxyethoxy)pyridine-4-carboxamide
• 2034238-99-6
• N-[[5-(hydroxymethyl)furan-2-yl]methyl]-2-(2-methoxyethoxy)pyridine-4-carboxamide
• N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide
• AKOS026689727
• F6475-2933

• Inchi： 1S/C15H18N2O5/c1-20-6-7-21-14-8-11(4-5-16-14)15(19)17-9-12-2-3-13(10-18)22-12/h2-5,8,18H,6-7,9-10H2,1H3,(H,17,19)
• InChI Key： IIQCTEXAPQPYKE-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1CNC(C1C=CN=C(C=1)OCCOC)=O

Computed Properties

• Exact Mass: 306.12157168g/mol
• Monoisotopic Mass: 306.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 93.8Ų

Additional information on N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide

N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide (CAS No. 2034238-99-6): An Emerging Compound in Medicinal Chemistry

N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide (CAS No. 2034238-99-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the isonicotinamide family and contains a furan ring and a methoxyethoxy group, which contribute to its distinct chemical properties and biological activities.

The furan ring, a five-membered aromatic heterocycle, is a common structural motif in many natural products and pharmaceuticals. It is known for its ability to form stable complexes with metal ions and its involvement in various biological processes. The presence of the hydroxymethyl group on the furan ring adds further reactivity and potential for conjugation with other biomolecules. The isonicotinamide moiety, on the other hand, is a derivative of pyridine and is often found in compounds with anti-inflammatory, antiviral, and anticancer properties.

Recent studies have highlighted the potential of N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide in various therapeutic areas. One notable area of research is its activity against cancer cells. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant cytotoxicity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide has shown promise in the treatment of inflammatory diseases. Research conducted at the University of California, San Francisco, revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This anti-inflammatory effect is attributed to its ability to interfere with the NF-κB signaling pathway, which plays a central role in inflammation.

The methoxyethoxy group in the structure of N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide contributes to its solubility and bioavailability. This functional group enhances the compound's ability to cross biological membranes and reach target tissues, making it an attractive candidate for drug development. Furthermore, the methoxyethoxy group can be modified to optimize pharmacokinetic properties and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide in humans. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings have paved the way for further clinical investigation and potential approval as a new therapeutic agent.

In conclusion, N-((5-(hydroxymethyl)furan-2-yl)methyl)-2-(2-methoxyethoxy)isonicotinamide (CAS No. 2034238-99-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, combined with its anti-cancer and anti-inflammatory properties, makes it an exciting candidate for further research and development in medicinal chemistry. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential applications in healthcare.